Cas no 877644-36-5 (8-benzyl-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-benzyl-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 877644-36-5
• MF: C₂₀H₂₃N₅O₃
• MW: 381.428323984146
• CID: 6401686
• PubChem ID: 16810067
• Update Time: 2025-07-15

8-benzyl-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-benzyl-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 6-benzyl-2-(2-ethoxyethyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• SR-01000021740-1
• F2542-0736
• AKOS005185689
• SR-01000021740
• 877644-36-5

• Inchi： 1S/C20H23N5O3/c1-4-28-11-10-23-18(26)16-17(22(3)20(23)27)21-19-24(14(2)12-25(16)19)13-15-8-6-5-7-9-15/h5-9,12H,4,10-11,13H2,1-3H3
• InChI Key： RQVJSZMZBQIPSI-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(CC4C=CC=CC=4)C(C)=CN32)N(C)C(N1CCOCC)=O

Computed Properties

• Exact Mass: 381.18008961g/mol
• Monoisotopic Mass: 381.18008961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.1Ų

Additional information on 8-benzyl-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Analysis of 8-benzyl-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 877644-36-5)

The compound 8-benzyl-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 877644-36-5) is a structurally unique purine derivative that has garnered significant attention in pharmaceutical and biochemical research. Its complex molecular architecture, featuring a benzyl group and an ethoxyethyl side chain, positions it as a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of adenosine receptors, which play a critical role in neurological and cardiovascular functions.

In recent years, the demand for novel purine-based compounds has surged due to their versatility in drug development. The imidazo[1,2-g]purine core of this molecule is a key structural motif found in several FDA-approved drugs, making it a hotspot for medicinal chemistry studies. Users frequently search for terms like "purine derivatives in drug discovery" or "imidazo[1,2-g]purine therapeutic potential," reflecting the growing interest in this class of compounds. The 8-benzyl substitution further enhances its lipophilicity, potentially improving blood-brain barrier penetration—a property highly sought after in CNS-targeted therapies.

The synthesis of CAS No. 877644-36-5 involves multi-step organic reactions, with the ethoxyethyl moiety introduced to optimize solubility and pharmacokinetic properties. This aligns with the trending focus on "drug-like properties" and "ADME optimization" in pharmaceutical R&D. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its purity and confirming its structure, topics often queried by professionals in online forums and databases.

Beyond its pharmacological potential, this compound is also explored in material science for its fluorescent properties. The conjugated system within the imidazo[1,2-g]purine scaffold allows it to absorb and emit light, making it relevant to "organic electronics" and "bioimaging probes." Such interdisciplinary applications resonate with current searches for "multifunctional organic molecules" and "small-molecule sensors."

In summary, 8-benzyl-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione represents a compelling case study in the convergence of medicinal chemistry and materials science. Its structural features, combined with emerging applications, ensure its relevance in both academic and industrial settings. As research progresses, this compound may unlock new avenues for treating diseases or advancing optoelectronic technologies.